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Compound of Interest

Compound Name: 1,5-Bis(chloromethyl)naphthalene

Cat. No.: B050585 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1,5-Bis(chloromethyl)naphthalene
is not readily available in public domains. The safety, handling, and toxicological information

presented in this guide is largely extrapolated from data for the closely related compound, 1-

(chloromethyl)naphthalene. Given the presence of a second reactive chloromethyl group, it is

prudent to assume that 1,5-Bis(chloromethyl)naphthalene may exhibit increased reactivity

and toxicity. All procedures should be conducted with a higher degree of caution than for its

monosubstituted counterpart. This guide is intended for use by trained researchers, scientists,

and drug development professionals.

Physicochemical Properties
A summary of the known physical and chemical properties for 1,5-
Bis(chloromethyl)naphthalene is provided below. The lack of extensive experimental data

necessitates reliance on basic chemical information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b050585?utm_src=pdf-interest
https://www.benchchem.com/product/b050585?utm_src=pdf-body
https://www.benchchem.com/product/b050585?utm_src=pdf-body
https://www.benchchem.com/product/b050585?utm_src=pdf-body
https://www.benchchem.com/product/b050585?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₁₂H₁₀Cl₂ [1]

Molecular Weight 225.11 g/mol [1]

CAS Number 1733-76-2 [1]

Appearance
Presumed to be a solid at

room temperature.

Inferred from related

compounds.

Boiling Point Data not available.

Melting Point Data not available.

Solubility
Data not available. Likely

soluble in organic solvents.

Inferred from related

compounds.

Density Data not available.

Toxicological Data and Hazard Information
No specific toxicological studies for 1,5-Bis(chloromethyl)naphthalene, such as LD50 or

LC50 values, have been identified in the public literature. The hazard information presented

here is based on the known toxicology of 1-(chloromethyl)naphthalene and the general

reactivity of benzylic halides. The presence of two chloromethyl groups may enhance its toxic

potential.
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Hazard Category Description

Reference (extrapolated
from 1-
(chloromethyl)naphthalene
)

Acute Toxicity (Oral) Harmful if swallowed. [2][3]

Acute Toxicity (Dermal) Harmful in contact with skin. [2][3]

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage.
[2][3]

Serious Eye Damage/Irritation Causes serious eye damage. [2][3]

Carcinogenicity

Suspected of causing cancer.

Naphthalene is listed as a

possible human carcinogen

(Group 2B) by IARC.

[4][5]

Aquatic Toxicity

No specific data available.

Chlorinated aromatic

compounds are often toxic to

aquatic life.

[6]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when handling 1,5-
Bis(chloromethyl)naphthalene. The following guidelines are based on best practices for

handling reactive and potentially carcinogenic chemicals and are supplemented with

information from the SDS of 1-(chloromethyl)naphthalene.
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Protocol
Detailed
Recommendations

Reference (extrapolated
from 1-
(chloromethyl)naphthalene
)

Engineering Controls

All manipulations should be

carried out in a certified

chemical fume hood with a

face velocity of at least 100

feet per minute. Ensure that an

eyewash station and a safety

shower are readily accessible.

[3][7]

Personal Protective Equipment

(PPE)

Eye/Face Protection: Chemical

safety goggles in combination

with a full-face shield. Skin

Protection: Chemical-resistant

gloves (e.g., Viton®, Barrier®),

a flame-retardant lab coat, and

closed-toe shoes. Consider

double-gloving. Respiratory

Protection: If there is a risk of

generating dust or aerosols, a

NIOSH-approved respirator

with an organic vapor cartridge

and a P100 particulate filter is

required.

[3][7]

General Handling

Avoid all personal contact,

including inhalation of dust or

vapors. Prevent the formation

of dust and aerosols. Use only

non-sparking tools. Keep away

from heat, sparks, and open

flames.

[2][7]

Storage Store in a tightly sealed,

corrosion-resistant container in

a cool, dry, and well-ventilated

[2][3]
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area. Store away from

incompatible materials such as

strong oxidizing agents, strong

bases, and metals. The

storage area should be

designated for carcinogenic

and highly toxic materials.

First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Reference (extrapolated
from 1-
(chloromethyl)naphthalene
)

Inhalation

Move the individual to fresh air

immediately. If breathing is

difficult or has stopped, provide

artificial respiration. Seek

immediate medical attention.

[2][3]

Skin Contact

Immediately flush the affected

area with copious amounts of

water for at least 15-20

minutes while removing all

contaminated clothing. Seek

immediate medical attention.

[2][3][7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

20 minutes, occasionally lifting

the upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[2][3][7]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[2][3][8]

Experimental Protocols
Synthesis of 1,5-Bis(chloromethyl)naphthalene
The synthesis of 1,5-Bis(chloromethyl)naphthalene typically involves the chloromethylation

of naphthalene. The following is a general protocol that can be adapted.
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Materials:

Naphthalene

Paraformaldehyde

Concentrated Hydrochloric Acid

Glacial Acetic Acid

Phosphoric Acid

A suitable workup solvent (e.g., diethyl ether)

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a well-ventilated chemical fume hood, equip a round-bottom flask with a magnetic stirrer,

reflux condenser, and an addition funnel.

Charge the flask with naphthalene, paraformaldehyde, glacial acetic acid, and phosphoric

acid.

While stirring vigorously, heat the mixture to approximately 80-90°C.

Slowly add concentrated hydrochloric acid to the reaction mixture.

Maintain the reaction at this temperature for several hours, monitoring its progress using an

appropriate analytical technique (e.g., TLC or GC-MS).

Upon completion, cool the reaction mixture to room temperature.

Carefully pour the mixture over crushed ice and water.

The crude product will precipitate as a solid. Collect the solid by vacuum filtration and wash

thoroughly with water to remove residual acids.

The crude product can be further purified by recrystallization from a suitable solvent.
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Reactivity Analysis via Solvolysis Kinetics
The reactivity of the benzylic chloride groups can be quantitatively assessed by measuring the

rate of solvolysis. This general protocol outlines a method to determine the reaction kinetics.

Materials:

1,5-Bis(chloromethyl)naphthalene

Solvent system (e.g., 80:20 ethanol:water)

pH indicator or a pH meter

Standardized solution of a weak base (e.g., sodium bicarbonate)

Constant temperature bath

Procedure:

Prepare a stock solution of 1,5-Bis(chloromethyl)naphthalene of known concentration in

the chosen solvent.

Place a known volume of the solvent system in a reaction vessel maintained at a constant

temperature.

Add a pH indicator or insert a calibrated pH probe.

Initiate the reaction by adding a small, known volume of the 1,5-
Bis(chloromethyl)naphthalene stock solution to the thermostated solvent.

Monitor the reaction progress by measuring the time it takes for the pH to change due to the

production of HCl.

Alternatively, maintain a constant pH by titrating the generated HCl with the standardized

weak base solution. The rate of addition of the base is proportional to the rate of the reaction.

Calculate the rate constant from the change in reactant concentration (or product formation)

over time.
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Visualizations

1,5-Bis(chloromethyl)naphthalene + 2 Nu⁻ 1,5-Bis(substituted)naphthalene + 2 Cl⁻SN1 or SN2 Mechanism

Click to download full resolution via product page

Caption: General reaction pathway for nucleophilic substitution of 1,5-
Bis(chloromethyl)naphthalene.
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Initiate Task

1. Conduct Risk Assessment
(Review available data, assume high toxicity)

2. Select and Don Appropriate PPE
(Face shield, chemical-resistant gloves, etc.)

3. Verify Engineering Controls
(Fume hood operational, safety equipment accessible)

4. Perform Chemical Handling
(Weighing, reaction setup, etc.)

5. Decontaminate Equipment and Work Area

6. Segregate and Dispose of Hazardous Waste

Task Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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